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Compound of Interest

Compound Name: Geranyl butyrate

Cat. No.: B1671448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

geranyl butyrate, an ester widely utilized in the flavor, fragrance, and pharmaceutical

industries. Understanding its solubility is critical for formulation development, quality control,

and various research applications. This document compiles available quantitative and

qualitative solubility data, details relevant experimental methodologies, and presents a logical

workflow for solubility determination.

Core Data Presentation: Solubility of Geranyl
Butyrate
The solubility of geranyl butyrate is dictated by its molecular structure, which includes a polar

ester group and a larger, nonpolar terpene backbone. This dual character governs its miscibility

with a range of organic solvents. While extensive quantitative data is not widely published, a

combination of established qualitative descriptions and specific experimental values provides a

clear solubility profile.
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Solvent Solvent Type Solubility
Temperature
(°C)

Citation

Alcohols

80% Ethanol (in

water)
Polar Protic 1 mL in 6 mL Not Specified [1]

General Alcohols Polar Protic Soluble Not Specified [1][2][3]

Oils & Nonpolar

Solvents

Fixed Oils Nonpolar Soluble Not Specified [1][3]

Paraffin Oil Nonpolar Soluble Not Specified [3]

Mineral Oil Nonpolar Soluble Not Specified [2]

Ether Polar Aprotic Soluble Not Specified [2]

Other Organic

Solvents

Perfume &

Flavor Oils
Mixture Soluble Not Specified [2]

Most Organic

Solvents
Various

Generally

Soluble
Not Specified

Poor Solvents

Water Polar Protic
0.7127 mg/L

(Estimated)
25 [3]

Glycerol Polar Protic Insoluble Not Specified [1][2]

Propylene Glycol Polar Protic Insoluble Not Specified [1][2][3]

Experimental Protocols
The determination of solubility and the synthesis of esters like geranyl butyrate involve

standardized laboratory procedures. Below are detailed methodologies relevant to this
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compound.

Protocol 1: Determination of Ester Solubility (Qualitative
and Semi-Quantitative)
This protocol outlines a common method for assessing the solubility of an ester in various

solvents.

Objective: To determine if an ester is soluble, partially soluble, or insoluble in a given solvent at

a specific temperature, and to approximate the concentration of a saturated solution.

Materials:

Geranyl Butyrate (or other ester)

A range of organic solvents (e.g., ethanol, acetone, hexane, toluene)

Deionized water

Small test tubes or vials (e.g., 13x100 mm)

Vortex mixer

Calibrated pipettes or micropipettes

Analytical balance

Constant temperature bath or incubator

Procedure:

Solvent Preparation: Dispense a precise volume (e.g., 1.0 mL) of the selected solvent into a

test tube.

Temperature Equilibration: Place the test tube in a constant temperature bath set to the

desired temperature (e.g., 25 °C) and allow it to equilibrate for at least 15 minutes.
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Solute Addition: Add a small, accurately weighed amount of geranyl butyrate (e.g., 10 mg)

to the solvent.

Mixing: Vigorously mix the sample using a vortex mixer for 1-2 minutes to facilitate

dissolution.

Observation: Visually inspect the solution for any undissolved solute.

Soluble: If the solute completely dissolves, continue adding known increments of the

solute, mixing after each addition, until saturation is reached (i.e., solid material remains

undissolved). Record the total amount of solute added.

Insoluble/Partially Soluble: If the initial amount does not dissolve, the substance is

classified as such at that concentration.

Equilibration for Saturation: For quantitative analysis, a saturated solution should be allowed

to equilibrate for an extended period (e.g., 24-48 hours) with intermittent shaking to ensure

thermodynamic equilibrium is reached.

Analysis (Quantitative): After equilibration, the saturated solution should be filtered to remove

excess solid. The concentration of the dissolved ester in the filtrate can then be determined

using an appropriate analytical technique, such as Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC).

Protocol 2: Synthesis of Geranyl Butyrate via Fischer
Esterification
This protocol describes a standard laboratory method for synthesizing geranyl butyrate.

Objective: To synthesize geranyl butyrate from geraniol and butyric acid.

Materials:

Geraniol

Butyric acid
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Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Diethyl ether (or other suitable extraction solvent)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine geraniol and a slight excess of butyric

acid.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Attach a reflux condenser and heat the mixture under reflux for several hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC) or GC.

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with diethyl ether.
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Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate

solution (to neutralize excess acid), and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator to yield the crude geranyl butyrate.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography to obtain high-purity geranyl butyrate.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships relevant to the study of

geranyl butyrate's solubility.
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Caption: Workflow for Determining the Solubility of Geranyl Butyrate.
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Molecular Structure

Solubility Profile
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Caption: Relationship Between Geranyl Butyrate's Structure and Its Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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